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Cat. No.: B12652425 Get Quote

This guide provides a comprehensive comparison of the in-vitro bonding effectiveness of

Heliosit orthodontic adhesive with other commercially available alternatives. The data

presented is collated from various in-vitro studies to assist researchers, scientists, and drug

development professionals in making informed decisions.

Quantitative Comparison of Shear Bond Strength
The following table summarizes the mean shear bond strength (SBS) of Heliosit in comparison

to other dental adhesives as reported in various in-vitro studies. Shear bond strength is a

critical measure of an adhesive's ability to resist forces that cause internal layers to slide

against each other.
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Adhesive System
Mean Shear Bond
Strength (MPa)

Standard Deviation
(± MPa)

Study Reference(s)

Heliosit 10.54 1.86 Owais Khalid et al.
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Note: The reported values are highly dependent on the specific experimental protocols of each

study.

Experimental Protocols
The methodologies employed in the cited in-vitro studies for determining shear bond strength

typically follow a standardized procedure. Understanding these protocols is crucial for

interpreting the comparative data accurately.

A. Shear Bond Strength (SBS) Testing
Objective: To determine the force required to debond an orthodontic bracket from a tooth

surface.

Methodology:

Tooth Preparation:

Extracted human or bovine premolars are commonly used.

The buccal surfaces of the teeth are cleaned and polished with non-fluoridated pumice.

The surfaces are then etched, typically with 37% phosphoric acid, for a specified duration

(e.g., 15-30 seconds), followed by thorough rinsing and drying to achieve a frosty white

appearance.

Bonding Procedure:

For adhesive systems requiring a primer, a thin layer is applied to the etched enamel

surface.
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The adhesive cement (e.g., Heliosit) is applied to the base of the orthodontic bracket.

The bracket is then firmly pressed onto the prepared tooth surface. Excess adhesive is

removed from the margins.

Light-cured adhesives are polymerized using a curing light for a specified duration (e.g.,

20-40 seconds).

Specimen Storage:

The bonded specimens are stored in a solution, such as distilled water or artificial saliva,

at 37°C for 24 hours to simulate oral conditions.[5][6]

Debonding and Data Acquisition:

Specimens are mounted in a universal testing machine.

A shear force is applied to the bracket-tooth interface at a constant crosshead speed (e.g.,

0.5 mm/min or 1 mm/min) until the bracket debonds.[5][6]

The force at which failure occurs is recorded in Newtons (N) and converted to

Megapascals (MPa) by dividing the force by the bracket base area.

B. Adhesive Remnant Index (ARI)
Objective: To qualitatively assess the amount of adhesive remaining on the tooth surface after

debonding. This provides insight into the mode of bond failure.

Methodology:

After debonding, the tooth surface is examined under magnification (e.g., 10x).

The amount of remaining adhesive is scored using the following scale:

Score 0: No adhesive remaining on the tooth.

Score 1: Less than half of the adhesive remaining on the tooth.

Score 2: More than half of the adhesive remaining on the tooth.
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Score 3: All adhesive remaining on the tooth, with a distinct impression of the bracket

base.

Visualizing Experimental Workflows and Influencing
Factors
To further elucidate the processes and variables involved in in-vitro bond strength testing, the

following diagrams are provided.
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Caption: In-vitro shear bond strength testing workflow.
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Factors Influencing In-Vitro Bond Strength
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Caption: Factors influencing in-vitro bond effectiveness.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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